Cas no 116817-12-0 ((S)-(+)-N,N-DIMETHYL-3-NAPTHTOXY-(2-THIOPHENE) PROPYLAMINE OXALATE)

• Product Name: (S)-(+)-N,N-DIMETHYL-3-NAPTHTOXY-(2-THIOPHENE) PROPYLAMINE OXALATE
• CAS No: 116817-12-0
• MF: C₁₉H₂₁NOS
• MW: 311.441143751144
• CID: 93518
• PubChem ID: 9818212
• Update Time: 2025-04-18

(S)-(+)-N,N-DIMETHYL-3-NAPTHTOXY-(2-THIOPHENE) PROPYLAMINE OXALATE Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-N,N-DIMETHYL-3-NAPTHTOXY-(2-THIOPHENE) PROPYLAMINE OXALATE
• S-(+)-N1N-DIMETHYL-3-(1-NAPHTHALENYLOXY)-3-(2-THIENYL)-1-PROPANAMINE OXALATE
• (S)-(+)-N,N-Dimethyl-3-(1-Naphthalenyloxy)-3-(2-Thinyl)Propanamine Oxalate
• S-(+)-N,N-Dimethyl-3-(1-Naphthalenyloxy)-3-(2-thienyl)-1-propanamine oxalate
• Duloxetine intermediate
• (S)-(+)-N,N-dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-propanamine oxalate
• S-(+)-N,N-Dimethyl-3-(1-naphthoxy)-3-(2-thienyl)-1-propylamine oxalate
• S-(+)-N,N-Dimethyl-3-(1-naphthoxy)-3-(2-thienyl)-propylamine Oxalate
• S-(+)-N,N-Dimethyl-3-(1-naphthoxy)-3-(2-thienyl)propylamine Oxalate
• intermediate of Duloxetine hydrochloride
• Duloxetine hydrochloride intermediate
• RS-N,N- DIMETHYL-3-(1-NAPHTHALENYLOXY)-3-(2-THIENYL)-1-PROPANAMINE OXALATE
• S-(+)-N,N-DIMETHYL-3-(1-NAPHTHLENYLOXY)-3-(2-THIENYL)-PROPANAMINE
• N,N-Dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine oxalate
• (S)-N,N-DIMETHYL-3-(NAPHTHALEN-1-YLOXY)-3-(THIOPHEN-2-YL)PROPAN-1-AMINE
• SCHEMBL521176
• 116817-12-0
• CS-0166049
• A909330
• 132335-46-7
• Duloxetine IMpurity 08
• JFTURWWGPMTABQ-SFHVURJKSA-N
• N-Methyl Duloxetine
• (S)-N,N-dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine? (Duloxetine Impurity pound(c)
• NS00001093
• AKOS015888746
• 2-Thiophenepropanamine, N,N-dimethyl-gamma-(1-naphthalenyloxy)-, (gammaS)-
• (S)-(+) -N, N-dimethyl -3- (1-naphthalenyloxy)-3-(2-thienyl)propanamine
• (3S)-N,N-dimethyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine
• AC-4732
• DTXSID60431290
• (S)-(+)-N,N-dimethyl-3-(1-naphthaleneoxy)-3-(2-thienyl)propanamine
• (S)-N,N-dimethyl-3-(naphthyloxy)-3-(2-thienyl)propylamine
• (S)-N,N-dimethyl-3-(1-naphthyloxy)-3-(2-thienyl)-propanamine

• Inchi： 1S/C19H21NOS/c1-20(2)13-12-18(19-11-6-14-22-19)21-17-10-5-8-15-7-3-4-9-16(15)17/h3-11,14,18H,12-13H2,1-2H3/t18-/m0/s1
• InChI Key： JFTURWWGPMTABQ-SFHVURJKSA-N
• SMILES： S1C=CC=C1[C@H](CCN(C)C)OC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 311.13438547g/mol
• Monoisotopic Mass: 311.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.7Ų